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Compound of Interest

Compound Name: Benzophenone dimethyl ketal

Cat. No.: B1265805 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the key physical properties of

Benzophenone Dimethyl Ketal (CAS No. 2235-01-0), with a focus on its melting point and

solubility. This document is intended to serve as a valuable resource for professionals in

research and development who utilize this compound in their work.

Core Physical Properties
Benzophenone Dimethyl Ketal, also known as Dimethoxydiphenylmethane, is a white to light

yellow crystalline solid.[1][2] Its physical state as a solid at room temperature is a critical

consideration for its handling, storage, and application in various chemical processes. The

compound is noted to be moisture-sensitive.[2]

The melting point of a compound is a fundamental physical property that provides an indication

of its purity. For Benzophenone Dimethyl Ketal, the reported melting point falls within a

narrow range, suggesting a well-defined crystalline structure.

Table 1: Melting Point of Benzophenone Dimethyl Ketal

Property Reported Value (°C) Source(s)

Melting Point 105-107 ChemicalBook[2]

Melting Point 104.0-108.0 TCI Chemicals[1]
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The solubility of Benzophenone Dimethyl Ketal is a critical parameter for its use in reactions,

formulations, and purification processes. While specific quantitative solubility data (e.g.,

g/100mL) for Benzophenone Dimethyl Ketal is not readily available in the provided search

results, its solubility characteristics can be inferred from its chemical structure and the

properties of its parent compound, Benzophenone. Benzophenone is known to be soluble in a

variety of organic solvents and is practically insoluble in water.[3][4] Given its structural

similarities, Benzophenone Dimethyl Ketal is expected to exhibit a comparable solubility

profile.

Table 2: Qualitative Solubility of Benzophenone Dimethyl Ketal
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Solvent Expected Solubility Rationale

Water Insoluble

The molecule is largely

nonpolar due to the two phenyl

rings, making it immiscible with

water, a highly polar solvent.

Methanol Soluble

Expected to be soluble, similar

to its parent compound,

Benzophenone.[5][6]

Ethanol Soluble

Expected to be soluble, as

Benzophenone is soluble in

ethanol.[3]

Diethyl Ether Soluble

Expected to be soluble, as

Benzophenone is soluble in

diethyl ether.[3]

Acetone Soluble

Expected to be soluble, as

Benzophenone is very soluble

in acetone.[5]

Benzene Soluble

Expected to be soluble, as

Benzophenone is soluble in

benzene.[5]

Acetic Acid Soluble

Expected to be soluble, as

Benzophenone is very soluble

in acetic acid.[5]

Carbon Disulfide Soluble

Expected to be soluble, as

Benzophenone is very soluble

in carbon disulfide.[5]

Experimental Protocols for Physical Property
Determination
While the search results did not yield specific experimental protocols used to determine the

physical properties of Benzophenone Dimethyl Ketal, standard laboratory methodologies for
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determining the melting point and solubility of solid organic compounds are well-established.

The melting point of a solid is typically determined using a melting point apparatus.

Methodology:

Sample Preparation: A small, dry sample of the crystalline Benzophenone Dimethyl Ketal
is finely powdered and packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.

Heating: The sample is heated at a controlled rate. Initially, a rapid heating rate can be used

to approach the expected melting point. Within 15-20°C of the expected melting point, the

heating rate is reduced to 1-2°C per minute to ensure thermal equilibrium.

Observation: The temperature at which the first drop of liquid appears is recorded as the

onset of melting. The temperature at which the entire solid has melted into a clear liquid is

recorded as the end of the melting range.

Purity Assessment: A sharp melting range (typically less than 2°C) is indicative of a pure

compound. A broad melting range often suggests the presence of impurities.

A qualitative assessment of solubility can be performed through simple dissolution tests.

Methodology:

Sample Preparation: A small, pre-weighed amount of Benzophenone Dimethyl Ketal (e.g.,

10 mg) is placed into a test tube.

Solvent Addition: A measured volume of the solvent to be tested (e.g., 1 mL) is added to the

test tube.

Mixing: The mixture is agitated (e.g., by vortexing) for a set period to facilitate dissolution.

Gentle heating can be applied if necessary, but this should be noted as it affects solubility.

Observation: The mixture is visually inspected to determine if the solid has completely

dissolved. If the solid dissolves completely, it is considered soluble. If some solid remains, it
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is considered partially soluble or insoluble.

Classification: The results are recorded as "soluble," "partially soluble," or "insoluble" for

each solvent tested.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the determination of the melting

point of a solid compound like Benzophenone Dimethyl Ketal.
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Caption: Workflow for Melting Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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